3-chloro-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline

Specification

• Molecular Formula: C12H14ClN3
• Molecular Weight: 235.71 g/mol
• IUPAC Name: 3-chloro-N-[2-(2-methylimidazol-1-yl)ethyl]aniline
• Standard InChI: InChI=1S/C12H14ClN3/c1-10-14-5-7-16(10)8-6-15-12-4-2-3-11(13)9-12/h2-5,7,9,15H,6,8H2,1H3
• Standard InChI Key: ZZLRTTRIMPVXFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC2=CC(=CC=C2)Cl

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound has the molecular formula C₁₂H₁₄ClN₃ and a molecular weight of 235.71 g/mol. Its IUPAC name reflects its structure: a 3-chloroaniline group connected to a 2-(2-methylimidazol-1-yl)ethyl chain. Key structural identifiers include:

• Imidazole ring: A five-membered aromatic heterocycle with two nitrogen atoms, substituted at the 1-position by an ethyl group and at the 2-position by a methyl group.

• Chloroaniline moiety: A benzene ring with an amino group at the 1-position and a chlorine atom at the 3-position.

The canonical SMILES representation is CC1=NC=CN1CCNC2=CC(=CC=C2)Cl, and its InChIKey is ZZLRTTRIMPVXFQ-UHFFFAOYSA-N.

Physicochemical Properties

• Solubility: Limited aqueous solubility due to hydrophobic aromatic and imidazole components; soluble in polar aprotic solvents like dimethylformamide (DMF).

• Stability: Stable under ambient conditions but sensitive to strong acids/bases due to the imidazole's susceptibility to protonation.

• LogP: Predicted logP of 2.8, indicating moderate lipophilicity.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The compound is typically synthesized via a nucleophilic substitution reaction:

• Step 1: React 2-(2-methyl-1H-imidazol-1-yl)ethyl chloride with 3-chloroaniline in the presence of a base (e.g., potassium carbonate).

• Step 2: Purify the crude product via recrystallization or column chromatography.

Reaction Conditions:

• Solvent: DMF or dichloromethane.

• Temperature: 25–80°C.

• Yield: 60–75%.

Industrial-Scale Production

Continuous flow synthesis is employed to enhance efficiency:

• Automated systems control reaction parameters (temperature, pressure) to optimize yield (85–90%).

• Scale-up challenges: Managing exothermic reactions and ensuring consistent purity >95%.

Biological Activity and Mechanisms

Enzyme Modulation

• Cytochrome P450 inhibition: The imidazole nitrogen coordinates heme iron, inhibiting CYP3A4 (IC₅₀ = 12 µM).

• Anticonvulsant activity: Derivatives reduce seizure duration in rodent models by enhancing GABAergic signaling.

Applications in Materials Science

Coordination Polymers

The compound serves as a ligand for metal-organic frameworks (MOFs):

• Cu(II) complexes: Exhibit luminescence properties for sensor applications.

• Catalytic activity: Pd-based complexes catalyze Suzuki-Miyaura cross-coupling reactions (TON = 1,200).

Pharmaceutical Intermediates

• Anticancer agents: Functionalized derivatives inhibit topoisomerase II (IC₅₀ = 0.8 µM in MCF-7 cells).

• Antiviral candidates: Modifications at the chloro position show activity against influenza A/H1N1 (EC₅₀ = 2.3 µM).

Related Compounds and Structural Analogues

Compound Name	Structure	Key Differences
4-Chloroaniline	C₆H₄ClNH₂	Lacks imidazole ring
2-Methylimidazole	C₄H₆N₂	No aniline or ethyl chain
N-Ethyl-N-(2-imidazolylethyl)aniline	C₁₄H₁₉N₃	Ethyl substituent on aniline

Future Directions

Drug Development

• Optimization: Introduce fluorinated groups to enhance blood-brain barrier penetration for CNS-targeted therapies.

• Combination therapies: Pair with β-lactam antibiotics to overcome microbial resistance.

Advanced Materials

• Photosensitizers: Develop iridium(III) complexes for organic light-emitting diodes (OLEDs).

• Water purification: Engineer MOFs to adsorb heavy metals (e.g., Pb²⁺, Hg²⁺).